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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data associated with
dipropoxy(dipropyl)silane. Due to the limited availability of a specific Safety Data Sheet
(SDS) for this exact compound, this document compiles and extrapolates information from
closely related silane compounds. The data presented herein is intended to provide a
foundational understanding of the potential hazards, handling precautions, and emergency
procedures associated with this class of chemicals. All quantitative data should be treated as
representative for analogous substances and used with appropriate scientific caution.

Chemical Identification and Physical Properties

While a specific CAS number for dipropoxy(dipropyl)silane is not readily available in public
databases, a structurally similar compound, Diaethyl-dipropyloxy-silan, is identified by CAS
number 17985-18-1. The physical and chemical properties of silanes can vary, but the following
table summarizes representative data from analogous compounds to provide an estimation of
the characteristics of dipropoxy(dipropyl)silane.
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Source (Analogous

Property Representative Value
Compound)
Molecular Formula C12H2802Si Dipropoxy(dipropyl)silane
Molecular Weight 232.44 g/mol Dipropoxy(dipropyl)silane
Boiling Point Not available -
Flash Point Not available -
Density Not available -
Solubility Reacts with water General information on

alkoxysilanes

Hazard Identification and GHS Classification

Based on the general hazard profile of similar silane compounds, dipropoxy(dipropyl)silane

is likely to be classified as a flammable liquid and may cause skin and eye irritation. Inhalation

of vapors or mists may cause respiratory irritation.

Globally Harmonized System (GHS) Classification (Anticipated)

Hazard Class

Hazard Category

Flammable Liquids Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory lIrritation)
Hazard Statements (Anticipated):
e H226: Flammable liquid and vapor.
e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Toxicological Information

Specific toxicological data for dipropoxy(dipropyl)silane is not available. The following table
presents data from analogous silane compounds to provide an indication of potential toxicity.

Source
Test Species Route Value (Analogous
Compound)

[3-

(Trimethoxysilyl)
LD50 Rat Oral > 2000 mg/kg

propyllmethacryl

ate

Silane,

trimethoxyoctyl-,
LD50 Rabbit Dermal > 5000 mg/kg hydrolysis

products with

silica[1]

Silane,

trimethoxyoctyl-,
_ > 0.691 mg/L (4 _
LC50 Rat Inhalation hydrolysis
hours) ]
products with

silica[1]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available in the public
domain. However, standardized OECD (Organisation for Economic Co-operation and
Development) guidelines are typically followed for such studies. For example:

o Acute Oral Toxicity: Generally follows OECD Guideline 423 (Acute Oral toxicity - Acute Toxic
Class Method).
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e Acute Dermal Toxicity: Generally follows OECD Guideline 402 (Acute Dermal Toxicity).
» Acute Inhalation Toxicity: Generally follows OECD Guideline 403 (Acute Inhalation Toxicity).

Signaling Pathways and Experimental Workflows

To visualize the logical flow of safety information and procedures, the following diagrams are
provided.
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Caption: Logical flow of information in a Safety Data Sheet.
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Caption: General workflow for responding to a chemical spill.

Handling and Storage

All silane compounds should be handled with care in well-ventilated areas. Use of personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, is essential. Store
containers in a cool, dry, well-ventilated area away from sources of ignition and incompatible
materials such as water, acids, and oxidizing agents.

First-Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention if symptoms persist.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

Use dry chemical, carbon dioxide, or foam to extinguish fires. Water may be ineffective and can
react with some silanes to produce flammable hydrogen gas. Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations

Dispose of dipropoxy(dipropyl)silane and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow it to enter sewers or waterways.

Disclaimer: The information provided in this technical guide is based on data from analogous
compounds and is intended for informational purposes only. It is not a substitute for a specific
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Safety Data Sheet for dipropoxy(dipropyl)silane. Users should exercise caution and consult
with a qualified professional before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of
Dipropoxy(dipropyl)silane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15468136#dipropoxy-dipropyl-silane-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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